Cas no 936637-97-7 (Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 936637-97-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD16987698
• CID: 2116737
• Update Time: 2025-05-23

Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-formylH-pyrazolo[1,5-a]pyridine-3-carboxylate
• Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate
• AK175014
• AHPBXOYVKDTSQN-UHFFFAOYSA-N
• Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate (ACI)

• MDL： MFCD16987698
• Inchi： 1S/C10H8N2O3/c1-15-10(14)8-5-11-12-3-2-7(6-13)4-9(8)12/h2-6H,1H3
• InChI Key： AHPBXOYVKDTSQN-UHFFFAOYSA-N
• SMILES： O=CC1=CC2N(N=CC=2C(OC)=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 60.7

Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate

Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate, also known by its CAS number 936637-97-7, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and potential for use in drug development and advanced materials. The molecular formula of this compound is C₁₂H₁₀N₄O₂, and it exhibits a molecular weight of 286.24 g/mol. Its structure consists of a pyrazolo[1,5-a]pyridine ring system substituted with a formyl group at the 5-position and a methyl ester at the 3-position.

The synthesis of Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate involves a series of intricate organic reactions, including cyclization and substitution processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and susceptibility to hydrolysis under alkaline conditions.

In terms of pharmacological applications, Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate has shown promise as a lead compound in the development of novel therapeutic agents. Researchers have explored its potential as an anti-inflammatory agent, where it demonstrates significant activity against inflammatory pathways. Additionally, studies have highlighted its ability to modulate key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a candidate for drug discovery programs targeting chronic inflammatory and neurodegenerative conditions.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and optoelectronic materials. Its unique electronic properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent advancements in this area have focused on incorporating this compound into polymer frameworks to enhance device performance and stability.

The environmental impact of Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, revealing that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, Methyl 5-formylpyrazolo[1,5-a]pyridine-3-carboxylate (CAS No: 936637-97-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations within pharmacology and materials science.